1-Methyl-3-(4-methylphenyl)-1-(pyridin-4-ylmethyl)urea

• IUPAC Name: 1-methyl-3-(4-methylphenyl)-1-(pyridin-4-ylmethyl)urea
• InChI: InChI=1S/C15H17N3O/c1-12-3-5-14(6-4-12)17-15(19)18(2)11-13-7-9-16-10-8-13/h3-10H,11H2,1-2H3,(H,17,19)
• InChI Key: BULMQUSZGKEBGS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)N(C)CC2=CC=NC=C2
• Molecular Formula: C15H17N3O
• Molecular Weight: 255.31 g/mol

Description

1-Methyl-3-(4-methylphenyl)-1-(pyridin-4-ylmethyl)urea, also known as MPPU, is a chemical compound that has been studied for its potential use in scientific research. This compound has shown promise in various areas of research, including neuroscience and pharmacology.

Mechanism of Action

The exact mechanism of action of MPU is not fully understood. However, it is believed to act as an antagonist at the N-methyl-D-aspartate (NMDA) receptor. This receptor is involved in the transmission of pain signals in the brain. By blocking this receptor, MPU may be able to reduce pain sensation.
Biochemical and Physiological Effects:
MPU has been shown to have a number of biochemical and physiological effects. It has been shown to reduce pain sensation in animal models, as well as reduce withdrawal symptoms in animals addicted to opioids. Additionally, MPU has been shown to have anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One advantage of using MPU in lab experiments is that it has been well-studied and has a known mechanism of action. Additionally, MPU is relatively easy to synthesize, making it readily available for research purposes. However, one limitation of using MPU is that it has not yet been tested in human clinical trials, so its safety and efficacy in humans is not yet fully known.

Future Directions

There are several future directions for research on MPU. One area of interest is its potential use in the treatment of chronic pain. Additionally, MPU may be useful in the development of new medications for addiction and withdrawal symptoms. Further research is also needed to fully understand the mechanism of action of MPU and to determine its safety and efficacy in humans.

Synthesis Methods

1-Methyl-3-(4-methylphenyl)-1-(pyridin-4-ylmethyl)urea can be synthesized using a method known as the Buchwald-Hartwig coupling reaction. This method involves the reaction of 4-bromo-1-methylbenzene with 4-pyridylmethylamine in the presence of a palladium catalyst and a base. The resulting product can then be treated with methyl isocyanate to yield MPU.

Scientific Research Applications

1-Methyl-3-(4-methylphenyl)-1-(pyridin-4-ylmethyl)urea has been studied for its potential use in neuroscience research, specifically in the area of pain management. It has been shown to have analgesic properties and may be useful in the development of new pain medications. Additionally, MPU has been studied for its potential use in the treatment of addiction and withdrawal symptoms.